3-(Tert-butoxy)-5-methoxyphenol

• Molecular Formula: C11H16O3
• Molecular Weight: 196.24 g/mol
• IUPAC Name: 3-methoxy-5-[(2-methylpropan-2-yl)oxy]phenol
• InChI: InChI=1S/C11H16O3/c1-11(2,3)14-10-6-8(12)5-9(7-10)13-4/h5-7,12H,1-4H3
• InChI Key: RHVVAQSVRTUPDY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=CC(=CC(=C1)OC)O

Description

3-(Tert-butoxy)-5-methoxyphenol is a phenolic compound characterized by a tert-butoxy group (–O–C(CH₃)₃) at the 3-position and a methoxy group (–OCH₃) at the 5-position of the benzene ring. Phenolic compounds with alkoxy substituents are widely studied for their roles in medicinal chemistry, particularly in antioxidant, cytotoxic, and anti-inflammatory activities. The tert-butoxy group confers steric bulk and lipophilicity, which may influence solubility, bioavailability, and metabolic stability compared to smaller substituents like hydroxyl or methoxy groups .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Tert-butoxy)-5-methoxyphenol typically involves the introduction of tert-butoxy and methoxy groups onto a phenol ring. One common method is the alkylation of 3-hydroxy-5-methoxyphenol with tert-butyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions in an organic solvent like acetone or dimethylformamide (DMF).

Industrial Production Methods

Industrial production of 3-(Tert-butoxy)-5-methoxyphenol may involve continuous flow processes to enhance efficiency and yield. Flow microreactors can be used to introduce the tert-butoxy group into the phenol ring, providing a more sustainable and scalable method compared to traditional batch processes .

Chemical Reactions Analysis

Types of Reactions

3-(Tert-butoxy)-5-methoxyphenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The compound can be reduced to form corresponding hydroquinones.

Substitution: The tert-butoxy and methoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are used.

Substitution: Reagents like halogens (e.g., bromine) or nucleophiles (e.g., amines) can be used for substitution reactions.

Major Products Formed

Oxidation: Quinones

Reduction: Hydroquinones

Substitution: Various substituted phenols depending on the reagents used.

Scientific Research Applications

3-(Tert-butoxy)-5-methoxyphenol has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and polymer chemistry.

Biology: Investigated for its potential antioxidant properties.

Medicine: Explored for its potential therapeutic effects due to its phenolic structure.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(Tert-butoxy)-5-methoxyphenol involves its interaction with various molecular targets and pathways. The phenolic group can donate hydrogen atoms, acting as an antioxidant by neutralizing free radicals. The tert-butoxy and methoxy groups may influence the compound’s reactivity and stability, enhancing its effectiveness in various applications .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

The following compounds share structural similarities with 3-(tert-butoxy)-5-methoxyphenol, differing primarily in substituent type, position, or additional functional groups:

Compound Name	Substituents	Key Features	Source Evidence
3-[2-(3-Hydroxyphenyl)ethyl]-5-methoxyphenol	3-position: –CH₂CH₂–(3-hydroxyphenyl); 5-position: –OCH₃	Ethyl-linked phenolic moiety; antioxidant and cytotoxic potential in Cannabis sativa extracts
Cannabistilbene I (146)	3,4′-dihydroxy-5-methoxy-3′-(3-methylbut-2-enyl)-dihydrostilbene	Prenylated dihydrostilbene; anti-inflammatory and anticancer properties
Compound 74 (Schiff base derivative)	5-methoxyphenol linked to triazole and fluorophenyl groups	Cytotoxicity against A549 lung cancer cells (IC₅₀ = 45.1 µM)
Pyrazolic chalcone (11)	5-methoxyphenol fused with pyrazole and dimethoxyphenyl groups	Antioxidant activity (89.64% DPPH scavenging, comparable to Vitamin C)
Batatasin I	3-[2-(3-hydroxyphenyl)ethyl]-5-methoxyphenol	Isolated from Dendrobium species; potential cytotoxicity and antimicrobial activity

Physicochemical Properties

• Acidity: The electron-donating methoxy and tert-butoxy groups reduce phenolic O–H acidity compared to unsubstituted phenol (pKa ~10 vs. ~9.95 for phenol) .